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Compound of Interest

Compound Name: Sodium cacodylate trihydrate

Cat. No.: B1292498 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation of a 0.1M sodium cacodylate

buffer, a common buffer system utilized in various biological applications, including electron

microscopy and protein crystallization.[1][2] Due to the presence of arsenic, this buffer should

be handled with appropriate safety precautions in a laboratory setting.[1][3][4]

Chemical and Physical Properties
A clear understanding of the chemical properties of sodium cacodylate is crucial for accurate

buffer preparation. The relevant quantitative data is summarized in the table below.

Property Value Reference

Chemical Formula C₂H₆AsNaO₂ · 3H₂O [2][5]

Molecular Weight 214.03 g/mol [2]

pKa of Cacodylic Acid (at 25

°C)
~6.27 - 6.3 [1][2][6]

Effective pH Buffering Range 5.1 - 7.4 [2]
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This protocol outlines the step-by-step procedure for preparing 1 liter of 0.1M sodium

cacodylate buffer.

Materials and Reagents:

Sodium cacodylate trihydrate (MW = 214.03 g/mol )

Hydrochloric acid (HCl), concentrated (e.g., 36-38%) or a 0.2N solution[7][8]

Deionized water (ddH₂O)

pH meter

Graduated cylinders

Beakers

Stir plate and stir bar

Volumetric flask (1 L)

Personal Protective Equipment (PPE): lab coat, gloves, and safety goggles

Procedure:

Calculate the required mass of sodium cacodylate trihydrate: To prepare 1 liter of a 0.1M

solution, you will need: 0.1 mol/L * 214.03 g/mol = 21.403 g

Dissolve the sodium cacodylate: In a beaker, dissolve 21.403 g of sodium cacodylate
trihydrate in approximately 900 mL of deionized water.[3][4][7] Use a stir plate and stir bar to

facilitate dissolution.

Adjust the pH:

Calibrate the pH meter according to the manufacturer's instructions.

Place the calibrated pH electrode into the buffer solution.
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Slowly add concentrated HCl or a 0.2N HCl solution dropwise while continuously stirring to

lower the pH to your desired value within the buffering range (typically between pH 7.2 and

7.4 for many biological applications).[3][4][7][8]

Monitor the pH closely. Be cautious not to overshoot the target pH.

Bring to final volume: Once the desired pH is reached, transfer the solution to a 1 L

volumetric flask. Rinse the beaker with a small amount of deionized water and add the

rinsing to the volumetric flask to ensure all the buffer is transferred. Carefully add deionized

water to the 1 L mark.

Final pH check and storage: Cap the volumetric flask and invert it several times to ensure

the solution is thoroughly mixed. Re-check the pH to ensure it has remained stable.[3][4][7]

Store the buffer solution in a clearly labeled, sealed container at 4°C.[3][4][7]

Safety Precautions
Sodium cacodylate is an organic arsenic compound and is highly toxic if ingested, inhaled, or

absorbed through the skin.[1][9] It is also a known carcinogen.[1][10] Always wear appropriate

personal protective equipment (PPE), including a lab coat, gloves, and safety goggles, when

handling this chemical.[3][4] All work should be conducted in a well-ventilated area or a fume

hood. Dispose of waste according to institutional and local regulations for hazardous materials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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